Cas no 51469-58-0 (1-Nonen-3-one,1-(4-chlorophenyl)-4-methylene-, (E)- (9CI))

• Product name: 1-Nonen-3-one,1-(4-chlorophenyl)-4-methylene-, (E)- (9CI)
• CAS No: 51469-58-0
• MF: C₁₆H₁₉ClO
• MW: 262.774463891983
• CID: 382463
• PubChem ID: 5791785

1-Nonen-3-one,1-(4-chlorophenyl)-4-methylene-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Nonen-3-one,1-(4-chlorophenyl)-4-methylene-, (E)- (9CI)
• NSC-156109
• NSC156109
• 51469-58-0

• Inchi： InChI=1S/C16H19ClO/c1-3-4-5-6-13(2)16(18)12-9-14-7-10-15(17)11-8-14/h7-12H,2-6H2,1H3/b12-9+
• InChI Key： ULDAMKDZVSJLIM-FMIVXFBMSA-N
• SMILES： CCCCCC(=C)C(=O)C=CC1=CC=C(C=C1)Cl

Computed Properties

• Exact Mass: 262.11257
• Monoisotopic Mass: 262.112443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1
• XLogP3: 5.7

Experimental Properties

• Density: 1.051
• Boiling Point: 381.4°Cat760mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.545
• PSA: 17.07
• LogP: 5.05880